Cas no 2248379-94-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate
• CAS No: 2248379-94-2
• MF: C₁₃H₈N₂O₆S₂
• MW: 352.342420578003
• CID: 6158599
• PubChem ID: 165727298
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515522
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate
• 2248379-94-2

• Inchi： 1S/C13H8N2O6S2/c14-23(19,20)7-5-10(22-6-7)13(18)21-15-11(16)8-3-1-2-4-9(8)12(15)17/h1-6H,(H2,14,19,20)
• InChI Key： CJILTZYSWMCXGD-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 351.98237833g/mol
• Monoisotopic Mass: 351.98237833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 161Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate (CAS: 2248379-94-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate (CAS: 2248379-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties and potential interactions with biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that it may also possess antimicrobial properties, making it a candidate for further investigation in the treatment of infectious diseases.

The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate is believed to involve the modulation of key signaling pathways. Recent research has identified its interaction with certain protein kinases, which play a critical role in cell proliferation and survival. These findings open new avenues for the development of targeted therapies, particularly in oncology and autoimmune disorders.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-sulfamoylthiophene-2-carboxylate represents a promising candidate for therapeutic development. Its unique chemical structure and diverse biological activities warrant continued investigation. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in relevant disease models.